Cas no 1042523-94-3 ((1-cyclopropylethyl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine)

• Product Name: (1-cyclopropylethyl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine
• CAS No: 1042523-94-3
• MF: C₁₂H₁₆N₄
• MW: 216.282241821289
• CID: 5097283
• PubChem ID: 43206199
• Update Time: 2026-03-02

(1-cyclopropylethyl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyridine-3-methanamine, N-(1-cyclopropylethyl)-
• (1-cyclopropylethyl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine

• Inchi： 1S/C12H16N4/c1-9(10-5-6-10)13-8-12-15-14-11-4-2-3-7-16(11)12/h2-4,7,9-10,13H,5-6,8H2,1H3
• InChI Key： DWMFRASCRHQLSU-UHFFFAOYSA-N
• SMILES： C12=NN=C(CNC(C3CC3)C)N1C=CC=C2

Additional information on (1-cyclopropylethyl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine

Comprehensive Overview of (1-cyclopropylethyl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine (CAS No. 1042523-94-3)

The compound (1-cyclopropylethyl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine, identified by its CAS number 1042523-94-3, is a structurally unique molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. Its complex nomenclature reflects its intricate heterocyclic framework, combining a cyclopropyl moiety with a [1,2,4]triazolo[4,3-a]pyridine core. This combination is particularly noteworthy due to its potential applications in targeting central nervous system (CNS) disorders, a hot topic in contemporary pharmaceutical research.

Recent advancements in AI-driven drug design have highlighted the importance of compounds like 1042523-94-3, as they exhibit promising binding affinities to specific receptors. Researchers are increasingly exploring its role in modulating neurotransmitter pathways, which aligns with the growing public interest in mental health therapeutics. Searches for terms such as "novel CNS agents" and "triazole-based pharmaceuticals" have surged, underscoring the relevance of this compound in modern pharmacology.

The synthetic route for (1-cyclopropylethyl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine involves multi-step organic transformations, including cyclization and amine alkylation. These processes are critical for achieving the desired stereochemical purity, a key factor in its bioactivity. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to validate its structural integrity, ensuring compliance with stringent pharmaceutical standards.

From a mechanistic perspective, this compound's triazolo-pyridine scaffold is thought to interact with GABA receptors, making it a candidate for studies on anxiety and sleep disorders. Such applications resonate with trending searches like "natural alternatives to benzodiazepines" and "non-addictive anxiolytics." Its cyclopropyl group further enhances metabolic stability, a sought-after property in drug development.

In the context of intellectual property, CAS 1042523-94-3 has been referenced in several patents related to neuroprotective agents. This aligns with the broader industry focus on neurodegenerative diseases, such as Alzheimer's and Parkinson's, which dominate healthcare discussions. The compound's structure-activity relationship (SAR) is a frequent subject in medicinal chemistry forums, reflecting its potential as a lead compound.

Environmental and safety profiles of 1042523-94-3 are also under scrutiny, as sustainable green chemistry practices gain traction. Questions like "biodegradability of synthetic amines" and "eco-friendly drug synthesis" are increasingly common in scientific queries, emphasizing the need for environmentally conscious approaches in its production.

In summary, (1-cyclopropylethyl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine represents a compelling case study at the intersection of cutting-edge chemistry and therapeutic innovation. Its multifaceted applications—from CNS drug candidates to patent landscapes—make it a subject of enduring interest for researchers and industry professionals alike.